Cas no 140217-84-1 (tert-Butyl 6-oxo-1,4-thiazepane-4-carboxylate 1,1-dioxide)

• Product Name: tert-Butyl 6-oxo-1,4-thiazepane-4-carboxylate 1,1-dioxide
• CAS No: 140217-84-1
• MF: C₁₀H₁₇NO₅S
• MW: 263.310682058334
• CID: 1082845
• PubChem ID: 19980844
• Update Time: 2025-04-20

tert-Butyl 6-oxo-1,4-thiazepane-4-carboxylate 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-oxo-1,4-thiazepane-4-carboxylate 1,1-dioxide
• 1,1,6-TRIOXO-1L6-[1,4]THIAZEPANE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 1,1,6-trioxo-1,4-thiazepane-4-carboxylate
• tetrahydro-6-oxo-1,4-Thiazepine-4(5H)-carboxylic acid 1,1-dimethylethyl ester 1,1-dioxide
• DTXSID601119440
• tert-butyl 1,1,6-trioxo-1lambda,4-thiazepane-4-carboxylate
• SCHEMBL7410120
• ZIOHMVIJBJPTBH-UHFFFAOYSA-N
• 140217-84-1
• A898462
• 1,4-Thiazepine-4(5H)-carboxylic acid, tetrahydro-6-oxo-, 1,1-dimethylethyl ester, 1,1-dioxide
• 4-N-(t-Butyloxycarbonyl)-1,1-dioxo -2,3,4,5,6,7-hexahydro-1,4-thiazepin-6-one
• AT40039
• DB-353085

• Inchi： 1S/C10H17NO5S/c1-10(2,3)16-9(13)11-4-5-17(14,15)7-8(12)6-11/h4-7H2,1-3H3
• InChI Key： ZIOHMVIJBJPTBH-UHFFFAOYSA-N
• SMILES： S1(CC(CN(C(=O)OC(C)(C)C)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 263.08274382g/mol
• Monoisotopic Mass: 263.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.9 g/l) (25 º C),